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Abstract
Cyprolidol hydrochloride (also known as IN 1060) is an experimental psychotropic agent

developed in the 1960s by Neisler Laboratories. Initially investigated for its potential as an

antidepressant, cyprolidol demonstrated a pharmacological profile with some similarities to the

tricyclic antidepressant imipramine in preclinical studies. However, due to insufficient efficacy in

human trials, it was never granted regulatory approval and its development was discontinued.

This technical guide provides a comprehensive overview of the discovery, history, synthesis,

and known pharmacological properties of cyprolidol hydrochloride, based on the available

scientific literature from its period of active investigation.

Discovery and History
Cyprolidol emerged during a period of significant discovery in psychopharmacology.

Developed by Neisler Laboratories in the mid-1960s, it was identified by the code IN 1060.

Preclinical animal studies suggested that cyprolidol possessed antidepressant properties, with

effects qualitatively similar to the established tricyclic antidepressant, imipramine.[1] Despite

these promising initial findings, subsequent clinical evaluations in humans revealed that

cyprolidol was less effective than imipramine in treating endogenous depression.[1]
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Consequently, the development of cyprolidol as a therapeutic agent was halted, and it

remains an experimental drug that has never been approved for human use.[1]

Chemical Synthesis
The synthesis of cyprolidol hydrochloride is a two-step process, commencing with a

cyclopropanation reaction, followed by a Grignard reaction.[1]

Synthesis Workflow
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Step 1: Cyclopropanation

Step 2: Grignard Reaction

Final Step: Salt Formation

4-vinylpyridine

Cyclopropanation Reaction

Ethyl_diazoacetate

Ethyl 2-pyridin-4-ylcyclopropane-1-carboxylate

Grignard Reaction

Phenylmagnesium bromide (2 equiv.)

Cyprolidol

Salt Formation

Hydrochloric Acid

Cyprolidol Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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